2-{[2-(2-hydroxyethoxy)ethyl]amino}-3-[(Z)-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C19H22N4O4S2
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (5Z)-5-[[2-[2-(2-hydroxyethoxy)ethylamino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C19H22N4O4S2/c1-2-7-23-18(26)14(29-19(23)28)12-13-16(20-6-10-27-11-9-24)21-15-5-3-4-8-22(15)17(13)25/h3-5,8,12,20,24H,2,6-7,9-11H2,1H3/b14-12-
• Standard InChI Key: YUVYRUNJATVIHY-OWBHPGMISA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)NCCOCCO)/SC1=S
• Canonical SMILES: CCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCCOCCO)SC1=S

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound’s structure is defined by three key components:

• Pyrido[1,2-a]pyrimidin-4-one core: A fused bicyclic system providing rigidity and π-π stacking potential.

• (Z)-Thiazolidinone substituent: A 5-membered ring featuring a thiocarbonyl group and a propyl side chain at position 3. The Z-configuration at the exocyclic double bond (C5=C14) is critical for spatial orientation.

• Hydroxyethoxyethylamino side chain: A flexible ether-amine substituent at position 2, enhancing solubility and hydrogen-bonding capacity.

Physicochemical Data

Property	Value
Molecular Formula	C₁₉H₂₂N₄O₄S₂
Molecular Weight	434.5 g/mol
IUPAC Name	(5Z)-5-[[2-[2-(2-Hydroxyethoxy)ethylamino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
Canonical SMILES	CCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCCOCCO)SC1=S
Topological Polar Surface Area	144 Ų

Synthetic Methodology

Reaction Pathway

The synthesis involves a multi-step sequence:

• Condensation: Formation of the pyrido[1,2-a]pyrimidin-4-one core via cyclization of 2-aminopyridine derivatives with β-keto esters under acidic conditions.

• Thiazolidinone Formation: Introduction of the thiazolidinone ring through a Hantzsch-type reaction between mercaptoacetic acid, propylamine, and an aldehyde precursor.

• Side-Chain Functionalization: Coupling of the hydroxyethoxyethylamino group via nucleophilic substitution or reductive amination.

Optimization Parameters

• Temperature: 80–110°C for cyclization steps.

• Catalysts: Triethylamine for base-mediated reactions; palladium catalysts for cross-couplings.

• Solvents: Dichloromethane (DCM) for condensation; dimethylformamide (DMF) for amide bond formation.

Compound Modification	IC₅₀ (PI3Kγ)	Solubility (mg/mL)
Propyl-thiazolidinone (this compound)	0.48 µM	0.12
2-Methylpropyl analog	0.67 µM	0.09
Pentyl-thiazolidinone	1.23 µM	0.05

The propyl chain optimizes hydrophobic interactions while maintaining solubility—a balance disrupted in bulkier analogs.

Future Research Directions

• In Vivo Pharmacokinetics: Assess oral bioavailability and blood-brain barrier penetration.

• Selectivity Profiling: Evaluate off-target effects against related kinases (e.g., PI3Kα, PI3Kβ).

• Formulation Development: Explore nanocrystal or liposomal delivery systems to enhance aqueous solubility.